Cas no 583860-52-0 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone
• CAS No: 583860-52-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD03059058
• CID: 1085689
• Update Time: 2025-10-18

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethanone
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone(SALTDATA: FREE)
• AC1N9984
• AG-G-06550
• CTK5A8235
• MolPort-002-947-880
• Oprea1_394172
• STK109787
• SureCN4831672

• MDL： MFCD03059058
• Inchi： 1S/C10H10O4/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9/h1-2,5,11H,3-4,6H2
• InChI Key： FHUCEIUGQFHJJW-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(CO)=O)=CC1=2

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 55.76000
• LogP: 0.63280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone (CAS No. 583860-52-0) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of aromatic ketones and features a benzodioxin ring system, which is known for its stability and reactivity under specific conditions. The presence of the hydroxyl group (-OH) at the 2-position of the ethanone moiety further enhances its functional versatility.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone has been extensively studied, with researchers exploring various methodologies to optimize its production. One of the most efficient routes involves the Friedel-Crafts acylation reaction, where the benzodioxin ring acts as an activating group for electrophilic substitution. Recent advancements in catalytic systems have enabled higher yields and improved selectivity in this process. Additionally, green chemistry approaches have been implemented to minimize environmental impact during synthesis.

In terms of applications, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to undergo various functional group transformations makes it an ideal building block for drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its rigid aromatic structure and hydroxyl functionality make it suitable for use in polymer synthesis and as a stabilizer in advanced materials. Recent research has focused on its role in creating biodegradable polymers, which are increasingly sought after in sustainable manufacturing practices.

The environmental impact of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone has been another area of interest. Studies have shown that under certain conditions, this compound can undergo biodegradation without releasing harmful byproducts. This characteristic aligns with global efforts to develop eco-friendly chemical processes and reduce ecological footprints.

Looking ahead, ongoing research aims to explore the potential of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethanone in emerging fields such as nanotechnology and green chemistry. Its unique properties position it as a valuable asset for developing innovative solutions across multiple industries.